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Compound of Interest

Compound Name: Z-Ser-OMe

Cat. No.: B554345

An In-Depth Technical Guide to the Physical Properties of Z-Ser-OMe

This technical guide provides a comprehensive overview of the key physical properties of N-a-
Cbz-L-serine methyl ester (Z-Ser-OMe), a crucial intermediate in peptide synthesis and drug
development. This document is intended for researchers, scientists, and professionals in the
field of drug development, offering detailed data, experimental protocols, and a workflow for
property determination.

Core Physical Properties of Z-Ser-OMe

Z-Ser-OMe is a derivative of the amino acid L-serine, where the amino group is protected by a
benzyloxycarbonyl (Z) group and the carboxyl group is esterified to a methyl ester.[1] At room
temperature, it typically presents as a solid.[1][2]

Data Presentation

The quantitative physical properties of Z-Ser-OMe, as reported in the literature, are
summarized in the table below. These values are essential for handling, storage, and
application of the compound in a laboratory setting.
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Physical Property Value/Description

White to off-white or pale yellow crystalline solid,

Appearance . .
powder, or clear waxy/low-melting solid.[1][3][4]

Melting Point 41-43 °C[1][5][6]

35.0-40.0 °C[7]

Below 41°C it is a solid, above 43°C it becomes
a liquid.[8]

No distinct odor or a faint characteristic odor.[1]

[2]

Odor

Experimental Protocols

Detailed and standardized methodologies are critical for the accurate and reproducible
determination of physical properties. As specific experimental write-ups for Z-Ser-OMe are not
commonly published, the following sections describe standard laboratory protocols applicable
to this compound.

Determination of Melting Point

The melting point of a crystalline solid is a key indicator of its purity. The following protocol
describes the capillary method using a standard melting point apparatus.

Objective: To determine the melting point range of a solid sample of Z-Ser-OMe.

Materials:

Z-Ser-OMe sample

Melting point apparatus (e.g., Mel-Temp or similar digital device)

Capillary tubes (sealed at one end)

Mortar and pestle (if sample consists of large crystals)

Spatula
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Procedure:

Sample Preparation: If the Z-Ser-OMe sample is not already a fine powder, gently grind a
small amount using a clean, dry mortar and pestle.[7]

e Loading the Capillary Tube: Press the open end of a capillary tube into the powdered
sample. A small amount of the solid will enter the tube. Invert the tube and tap the sealed
end gently on a hard surface to pack the solid down.[5] Repeat until the sample column is
approximately 3-4 mm high.[3]

o Apparatus Setup: Place the loaded capillary tube into the sample holder of the melting point
apparatus.[5]

e Rapid Determination (Optional): If the approximate melting point is unknown, perform a rapid
heating run (e.g., 10-20 °C per minute) to get a rough estimate.[5]

o Accurate Determination: Set the starting temperature of the apparatus to at least 10-15 °C
below the expected melting point.[5]

o Heating Rate: Adjust the heating rate to a slow and steady 1-2 °C per minute as the
temperature approaches the expected melting point. A slow heating rate is crucial for an
accurate measurement.[2]

o Observation and Recording: Observe the sample through the magnifying lens.
o Record the temperature (T1) at which the first drop of liquid appears.

o Record the temperature (T2) at which the entire sample has completely melted into a clear
liquid.[7]

e Reporting: The melting point is reported as the range from T1 to T2. For a pure compound,
this range is typically narrow (0.5-1.0 °C).[2] A wider range may indicate the presence of
impurities.[2]

Characterization of Physical Appearance

Visual inspection is the primary method for determining the physical appearance of a chemical
compound.
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Objective: To observe and record the physical appearance of a Z-Ser-OMe sample at ambient
temperature.

Materials:

Z-Ser-OMe sample

Clean, dry watch glass or weighing boat

Spatula

White background (e.g., a sheet of paper) for color determination

Adequate lighting
Procedure:

o Sample Placement: Using a clean spatula, place a small amount of the Z-Ser-OMe sample
onto a watch glass.

o Color Observation: Place the watch glass on a white background. Observe the sample under
good lighting and record its color (e.g., white, off-white, pale yellow).

o Form/Texture Observation: Examine the physical form of the sample. Record whether it is a
crystalline solid, a fine powder, or a waxy solid. Note any other textural characteristics.

e Odor Assessment: Carefully waft the vapors from the sample towards your nose. Do not
directly inhale from the container. Record any detectable odor.

o Documentation: Document all observations systematically. For example: "The sample is an
off-white, crystalline powder with no discernible odor at room temperature.”

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the physical characterization of a
chemical compound such as Z-Ser-OMe.
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Caption: Workflow for determining the physical properties of Z-Ser-OMe.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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melting-point-and-appearance]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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